Cas no 780690-68-8 (2-Pentanamine,1-bromo-4-methyl-)

• Product Name: 2-Pentanamine,1-bromo-4-methyl-
• CAS No: 780690-68-8
• MF: C₆H₁₄BrN
• MW: 180.086061000824
• CID: 553612
• PubChem ID: 13124269
• Update Time: 2025-10-30

2-Pentanamine,1-bromo-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanamine,1-bromo-4-methyl-
• 1-(Bromomethyl)-3-methylbutylamine
• 780690-68-8
• EN300-4248175
• 1-bromo-4-methylpentan-2-amine

• Inchi： 1S/C6H14BrN/c1-5(2)3-6(8)4-7/h5-6H,3-4,8H2,1-2H3
• InChI Key： IZIKWFKRKGNEEJ-UHFFFAOYSA-N
• SMILES： BrCC(CC(C)C)N

Computed Properties

• Exact Mass: 179.03102
• Monoisotopic Mass: 179.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 54.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 2-Pentanamine,1-bromo-4-methyl-

Chemical Profile of 2-Pentanamine, 1-bromo-4-methyl- (CAS No. 780690-68-8)

2-Pentanamine, 1-bromo-4-methyl-, identified by its Chemical Abstracts Service (CAS) number 780690-68-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of amines, which are fundamental building blocks in organic synthesis and play a crucial role in the development of various bioactive molecules. The structural features of this compound, particularly the presence of a bromo substituent at the 1-position and a methyl group at the 4-position, contribute to its unique reactivity and potential applications in synthetic chemistry.

The molecular structure of 2-Pentanamine, 1-bromo-4-methyl- consists of a five-carbon chain with an amine functional group at one end and bromine and methyl groups at specific positions. This configuration makes it a versatile intermediate in the synthesis of more complex molecules. The bromo group, in particular, is a valuable handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira couplings, which are widely employed in the construction of biaryl structures and other complex organic frameworks.

In recent years, there has been growing interest in the development of novel pharmaceutical agents derived from modified pentane derivatives. The compound 2-Pentanamine, 1-bromo-4-methyl- has been explored as a precursor in the synthesis of potential drug candidates due to its ability to serve as a scaffold for appending various pharmacophores. For instance, researchers have investigated its utility in generating derivatives with antimicrobial and anti-inflammatory properties. The amine functionality provides a nucleophilic site for further derivatization, while the bromo and methyl groups offer distinct handles for selective modifications.

One of the most compelling aspects of 2-Pentanamine, 1-bromo-4-methyl- is its role in the synthesis of chiral compounds. The presence of stereocenters in its structure allows for the preparation of enantiomerically pure or enriched derivatives, which are often essential for achieving high efficacy and selectivity in pharmaceutical applications. Recent advances in asymmetric synthesis have enabled the construction of enantiomerically enriched 2-Pentanamine, 1-bromo-4-methyl- derivatives using transition metal-catalyzed reactions or biocatalytic methods. These approaches have opened up new avenues for developing novel therapeutics with improved pharmacological profiles.

The compound has also found applications in materials science, particularly in the design of liquid crystals and functional polymers. The ability to incorporate 2-Pentanamine, 1-bromo-4-methyl- into polymer backbones can impart unique properties such as thermal stability or solubility enhancements. Additionally, its reactivity with other functional groups makes it a valuable building block for creating polymers with tailored mechanical and electronic properties.

From an industrial perspective, the production and utilization of 2-Pentanamine, 1-bromo-4-methyl- highlight the importance of efficient synthetic routes. Modern methodologies emphasize green chemistry principles, aiming to minimize waste and maximize yields while ensuring scalability for industrial applications. Catalytic processes have been particularly effective in facilitating key transformations involving this compound without excessive reliance on harsh reagents or conditions.

The safety and handling of 2-Pentanamine, 1-bromo-4-methyl- are also critical considerations. While it is not classified as a hazardous material under standard regulatory frameworks, appropriate precautions must be taken to prevent exposure during synthesis and handling. Personal protective equipment (PPE), such as gloves and safety goggles, should be used when working with this compound to ensure safe laboratory practices.

In conclusion,2-Pentanamine, 1-bromo-4-methyl-(CAS No. 780690-68-8) represents a fascinating molecule with diverse applications spanning pharmaceuticals to advanced materials. Its unique structural features make it an invaluable intermediate for synthetic chemists seeking to develop novel bioactive molecules or functional materials. As research continues to uncover new methodologies for its utilization,this compound is poised to remain at the forefront of chemical innovation.